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Compound of Interest

Compound Name: Ethyl 3-phenylpropionate

Cat. No.: B043296 Get Quote

Introduction

Ethyl 3-phenylpropionate (also known as ethyl hydrocinnamate) is an organic ester

characterized by a pleasant, fruity aroma.[1][2] Beyond its use in the flavor and fragrance

industry, it serves as a crucial building block and intermediate in the synthesis of more complex

active pharmaceutical ingredients (APIs).[1][2][3] Its molecular structure, featuring a phenyl

group attached to a propionate backbone, makes it a versatile precursor for compounds

containing benzyl and phenethyl motifs, which are common in various drug classes.[2] This

document provides detailed application notes and protocols for researchers, scientists, and

drug development professionals on the utilization of ethyl 3-phenylpropionate and its

derivatives in pharmaceutical synthesis.

Physicochemical Properties

A summary of the key physical and chemical properties of ethyl 3-phenylpropionate is

presented below. This data is essential for reaction planning, safety assessment, and

purification processes.
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Property Value Reference

CAS Number 2021-28-5 [4][5]

Molecular Formula C₁₁H₁₄O₂ [1][4][5]

Molecular Weight 178.23 g/mol [4][6]

Appearance
Clear colorless to light yellow

liquid
[2][3]

Odor Ethereal, rum, fruity, floral [3]

Boiling Point 247-249 °C [4]

Density 1.1 g/mL [4]

Refractive Index 1.4940 [4]

Solubility
Miscible with ethanol and oils;

Insoluble in water
[2][5]

Applications in the Synthesis of Active
Pharmaceutical Ingredients (APIs)
Ethyl 3-phenylpropionate and its structural analogs are pivotal in the synthesis of several

important pharmaceuticals.

Synthesis of Angiotensin-Converting Enzyme (ACE)
Inhibitors: Benazepril
Benazepril is a potent ACE inhibitor used for treating hypertension and congestive heart failure.

[7] A key intermediate in a formal synthesis of Benazepril is L-homophenylalanine ethyl ester

(LHPE), a chiral amine structurally related to ethyl 3-phenylpropionate. The synthesis

involves an asymmetric aza-Michael addition as a crucial step.[8][9][10]

Logical Workflow for Benazepril Synthesis

The following diagram illustrates the high-level workflow for the formal synthesis of Benazepril,

highlighting the role of the key intermediate.
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Workflow: Formal Synthesis of Benazepril

Starting Materials

Key Reaction Step

Intermediate Formation

Final Product

L-homophenylalanine ethyl ester (LHPE)

Asymmetric Aza-Michael
Addition

4-(2-nitrophenyl)-4-oxo-
but-2-enoic acid methyl ester

Coupled Diastereomers

Forms diastereomeric mixture

Reduction & Intramolecular
Cyclization

Pd/C Hydrogenation

Key Chiral Intermediate
(Caprolactam 8)

Benazepril

Further processing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Pathway for Lercanidipine

Dihydropyridine
Carboxylic Acid Derivative

Esterification / Coupling

2,N-dimethyl-N-(3,3-diphenylpropyl)
-1-amino-2-propanol

Crude Lercanidipine

Purification &
Salt Formation (HCl)

Lercanidipine HCl

Role of Ethyl 3-Phenylpropionate in API Synthesis

Chemical Modifications

Target API Classes

Ethyl 3-Phenylpropionate

Hydrolysis
(3-Phenylpropanoic Acid)

Reduction
(3-Phenyl-1-propanol)

Amination / Chiral Separation
(e.g., LHPE)

Kinase Inhibitors
(Pyrimidine-based)

Serves as scaffold

Calcium Channel Blockers
(e.g., Lercanidipine Motif)

Forms part of side chain

ACE Inhibitors
(e.g., Benazepril)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043296?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

